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Compound of Interest

Compound Name: MANCOZEB

Cat. No.: B8798085

1.0 Introduction

Mancozeb is a broad-spectrum, non-systemic, contact fungicide from the dithiocarbamate
chemical family, widely used to control a variety of fungal diseases on fruits, vegetables, and
field crops.[1][2] Water-Dispersible Granule (WG) formulations represent an advanced delivery
system for active ingredients like mancozeb. A WG is a solid, non-dusty granular formulation
that disperses or dissolves quickly when added to water in a spray tank, forming a fine particle
suspension.[3] This formulation offers significant advantages over traditional wettable powders
(WP), including improved operator safety due to minimal dust, ease of handling and
measurement, and better storage stability.[3][4] WG formulations are designed to deliver a high
load of the active ingredient, typically ranging from 75% to 80% for mancozeb.[1][3]

2.0 Formulation Components

A stable and effective Mancozeb WG formulation is a multi-component system. Each
ingredient serves a specific function to ensure the final product is physically and chemically
stable, disperses readily in water, and provides optimal biological efficacy. The key components
and their functions are summarized in Table 1.

Table 1: Typical Formulation Components for Mancozeb 75-80% WG
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Component . Typical Range (%
Function Examples
Category wiw)
) ) Provides fungicidal Mancozeb Technical
Active Ingredient o ) 80.0 - 90.0
activity. (290% purity)
Facilitates the _
) ) Lignosulfonates
separation of particles ) ]
) ) (Calcium or Sodium),
Dispersing Agent and ensures they 5.0-10.0
) ) Naphthalene
remain suspended in
sulfonates
water.
Reduces the surface
tension between the ]
Sodium alkyl
) granule and water,
Wetting Agent ) ) sulfonates, Lauryl 1.0-3.0
promoting rapid ]
) sodium sulfate
wetting and
disintegration.
Ensures the integrity
and hardness of the Polyvinylpyrrolidone
Binder granule during (PVP), 1.0-5.0

production and

transport.

Lignosulfonates

Helps the granule to

rapidly break apart

Bentonite, Ammonium

Disintegrant into primary particles sulfate, Sodium 20-7.0
upon contact with alginate[5]
water.
An inert material used
to adjust the final Kaolin clay,
Filler / Carrier concentration of the Attapulgite, Talcum Balance to 100
active ingredient to powder[5]
100%.
Ancillary Agents Modifies specific Antifoaming agents <1.0

properties.

(e.g., Silicone ail), pH

modifiers, Suspension
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aids (e.g., Xanthan
gum)[5]

3.0 Experimental Workflow for Mancozeb WG Preparation

The manufacturing process for Mancozeb WG formulations is critical to achieving the desired
physical properties. The wet granulation method, followed by either extrusion or spray drying, is
a common approach.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://patents.google.com/patent/CN101961006A/en
https://www.benchchem.com/product/b8798085?utm_src=pdf-body
https://www.benchchem.com/product/b8798085?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8798085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Phase 3: Finpishing & QC

Phase 1: Preparation

1. Raw Material Weighing
(Mancozeb, Surfactants, Filler)

2. Dry Blending

3. Slurry Formation
(Add water to form 40-56% solids)

4. Wet Milling
(Target Particle Size: 2-4 um)

For Extrusion
Method

For Spray Drying
Method

Phase|2: Granulation (Choose One Path)

5b. Spray Drying Granulation

SR RO (Inlet Temp: 50-90°C)

6a. Spheronization

mp: 60-80°C, Moisture <1.0%)

7. Fluid Bed Drying ]

;

8. Sieving
(Target Granule Size: 150-850 pm)

:

G. Quality Control Testinga

10. Packaging

Click to download full resolution via product page

Caption: Workflow for the preparation of Mancozeb WG.
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4.0 Detailed Experimental Protocols

4.1 Protocol for Preparation via Wet Granulation-Extrusion

This protocol outlines the steps for producing Mancozeb WG using the extrusion method.
o Raw Material Preparation:

o Accurately weigh all components (Mancozeb technical, dispersants, wetting agents,
binders, disintegrants, fillers) according to the formulation recipe.

o Transfer the weighed powders into a suitable blender (e.g., a ribbon blender or V-blender).
e Dry Blending:

o Mix the powders for 15-20 minutes or until a homogenous blend is achieved.
o Wet Massing (Granulation):

o Transfer the dry blend to a high-shear mixer/granulator.

o Slowly add a predefined amount of purified water while mixing at a moderate speed.

o Continue mixing until a wet mass with a dough-like, extrudable consistency is formed. The
total solid content should be in the range of 48-56%.[6]

o Extrusion:

o Feed the wet mass into a low-pressure extruder fitted with a screen (e.g., 0.8-1.2 mm
diameter).

o Collect the resulting noodle-like extrudates.
e Spheronization (Optional but Recommended):
o Immediately transfer the extrudates to a spheronizer.

o Process for a short period (e.g., 1-3 minutes) to break down the noodles and round them
into more spherical granules. This reduces attrition and dust in the final product.
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e Drying:

o Spread the wet granules evenly on trays and dry in a fluid bed dryer.[6]

o Set the inlet air temperature to 60-80°C.[6]

o Dry until the moisture content is below 1.0%, as determined by a moisture analyzer.[7]

» Sieving (Classification):

o Pass the dried granules through a series of sieves to collect the desired fraction, typically
between 150 and 850 microns.[6]

o Oversized granules can be milled and reprocessed, while undersized fines can be
reintroduced into the wet massing step in a subsequent batch.

4.2 Protocol for Quality Control Testing

To ensure the formulation meets required standards, the following quality control tests, often
based on CIPAC (Collaborative International Pesticides Analytical Council) or WHO (World
Health Organization) methods, should be performed.[1]

Table 2: Key Quality Control Parameters for Mancozeb WG
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Parameter

Method Summary

Acceptance Criteria

Appearance

Visual inspection of the

granules.

Greyish-yellow, homogenous,

free-flowing granules.[8]

Active Ingredient Content

Quantification of mancozeb
using a suitable analytical
method such as HPLC or the
carbon disulfide evolution
method.[9][10]

98% - 102% of the label claim
(e.g., 750 = 15 g/kg).

Wetting Time

Add a known weight of
granules (e.g., 1 g) to a beaker
containing 100 mL of standard
hard water without stirring.
Record the time taken for the
granules to become

completely wet.

Typically < 60 seconds.[1]

Suspensibility

A known amount of the
formulation is dispersed in
standard hard water, allowed
to stand for 30 minutes, and
the top 90% of the suspension
is removed. The amount of
active ingredient remaining in
the bottom 10% is measured
to calculate the percentage

that remained in suspension.

[1]

Minimum 80% suspensibility.

Persistent Foaming

A specified concentration of
the formulation is dispersed in
a graduated cylinder, inverted
30 times, and the volume of
foam remaining after 1 minute

is recorded.

Typically < 25 mL after 1

minute.

Granule Size Distribution

Mechanical sieving of a

sample of granules using a

>98% of granules should be

within the specified range
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stack of sieves of defined (e.g., 150-850 pm).[6]

mesh sizes.

Determined by Karl Fischer
Moisture Content titration or a halogen moisture Typically < 1.0%.[7]

analyzer.

The pH of a 1% wi/v dispersion
] ] of the granules in deionized ]
pH (1% dispersion) ) ) Typically between 6.0 and 9.0.
water is measured using a

calibrated pH meter.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b8798085#preparation-of-
mancozeb-water-dispersible-granule-wg-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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